6-astatomethyl-19-norcholest-5(10)-en-3-ol
6-astatomethyl-19-norcholest-5(10)-en-3-ol
Brand Name:
Vulcanchem
CAS No.:
101387-37-5
VCID:
VC0034976
InChI:
InChI=1S/C27H45AtO/c1-17(2)6-5-7-18(3)25-10-11-26-24-14-19(16-28)23-15-20(29)8-9-21(23)22(24)12-13-27(25,26)4/h17-20,22,24-26,29H,5-16H2,1-4H3/t18-,19+,20+,22-,24-,25-,26+,27-/m1/s1/i28+1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)C[At])C
Molecular Formula:
C27H45AtO
Molecular Weight:
596.6 g/mol
6-astatomethyl-19-norcholest-5(10)-en-3-ol
CAS No.: 101387-37-5
Main Products
VCID: VC0034976
Molecular Formula: C27H45AtO
Molecular Weight: 596.6 g/mol
| CAS No. | 101387-37-5 |
|---|---|
| Product Name | 6-astatomethyl-19-norcholest-5(10)-en-3-ol |
| Molecular Formula | C27H45AtO |
| Molecular Weight | 596.6 g/mol |
| IUPAC Name | [(3S,6R,8S,9S,13R,14S,17R)-3-hydroxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-yl]methyl(211At)astatine-211 |
| Standard InChI | InChI=1S/C27H45AtO/c1-17(2)6-5-7-18(3)25-10-11-26-24-14-19(16-28)23-15-20(29)8-9-21(23)22(24)12-13-27(25,26)4/h17-20,22,24-26,29H,5-16H2,1-4H3/t18-,19+,20+,22-,24-,25-,26+,27-/m1/s1/i28+1 |
| Standard InChIKey | HJAXHGKQQWJCLH-LSBLOZSASA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H](C4=C3CC[C@@H](C4)O)C[211At])C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)C[At])C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)C[At])C |
| Synonyms | 6-astatomethyl-19-norcholest-5(10)-en-3-ol At-NCL |
| PubChem Compound | 127802 |
| Last Modified | Nov 11 2021 |
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